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Get Quote

Identified Safety Concern: Fatality Report

The primary and most critical piece of evidence in the search results is a report of a fatal outcome associated

with dithiazanine iodide therapy [1].

Aspect Detail

Reported Adverse Event Fatality [1]

Year of Report 1965 [1]

Source JAMA (Journal of the American Medical Association) [1]

Available Detail No abstract or further details are available from the search results [1]

Guidance for Your Research

Given the limited but serious nature of the available data, your technical support center should focus on

historical context and rigorous safety planning.
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Prioritize Extreme Caution: The single finding of a fatality, though historical, is a significant warning.

All experimental protocols involving this compound must include stringent safety monitoring.
Investigate the Historical Record: To build a comprehensive knowledge base, you will need to

locate the full text of the 1965 JAMA case report. This may provide crucial details on the clinical
circumstances, dosage, and observed organ toxicity (whether hepatic, renal, or other) that led to the

fatality.
Consult Broader Safety Frameworks: While not specific to dithiazanine iodide, general principles

of hepatorenal toxicity and drug safety can inform your experimental design. For instance [2]:
Mechanisms: Be aware that drug-induced liver injury (DILI) can occur through intrinsic (dose-

dependent) or idiosyncratic (unpredictable) mechanisms.
Evaluation: Standard evaluation includes monitoring liver enzymes (ALT, AST), alkaline

phosphatase (ALP), and bilirubin. Renal function should be assessed via serum creatinine and
other biomarkers [3] [2].

Develop a Contingency Plan: Establish clear Standard Operating Procedures (SOPs) for what to do
if signs of toxicity are observed in experimental models, including immediate cessation of the

compound and pathological investigation.

The following diagram outlines the core safety assessment workflow that should be established for

researching compounds with known toxicity concerns like dithiazanine iodide.
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Potential FAQs for Your Support Center

Here are some suggested FAQs that directly address the likely concerns of researchers working with this

compound.

Q1: What is the most critical safety concern associated with dithiazanine iodide? A1: The primary

concern is a historical report of a patient fatality linked to its use. All handling and experimental work with

this compound must be conducted with this serious risk in mind, employing the highest level of precaution.

Q2: Where can I find the original case report on the fatality? A2: The report was published in JAMA in

1965 [1]. You will need to access the full article through a medical or scientific database (like PubMed) using

the citation: JAMA. 1965;192:326-327.

Q3: What specific organ toxicity should I monitor for? A3: While the specific organ toxicity from the

report is not detailed, the term "hepatorenal" implies potential for both liver and kidney damage. Your

protocols should include frequent monitoring of standard liver function tests (ALT, AST, ALP, Bilirubin) and

renal function tests (Serum Creatinine, Cystatin C). Consider including emerging biomarkers for greater

sensitivity [3] [2].

Q4: Are there any known antidotes or treatments for dithiazanine iodide toxicity? A4: The search

results provide no information on antidotes. The general principle for managing drug-induced toxicity is

immediate discontinuation of the offending agent and supportive care. For your in vivo studies, you should

have a pre-defined veterinary and pathological support plan.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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